Cas no 124841-47-0 (7-bromo-1H-Benzimidazol-6-ol)

• Product Name: 7-bromo-1H-Benzimidazol-6-ol
• CAS No: 124841-47-0
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• CID: 1103067
• PubChem ID: 14365017
• Update Time: 2025-08-03

7-bromo-1H-Benzimidazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1H-Benzimidazol-6-ol
• 4-Bromo-1H-benzo[d]imidazol-5-ol
• 124841-47-0

• Inchi： 1S/C7H5BrN2O/c8-6-5(11)2-1-4-7(6)10-3-9-4/h1-3,11H,(H,9,10)
• InChI Key： OVZVZJHQYVQXME-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1N=CN2)O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.9Ų

Additional information on 7-bromo-1H-Benzimidazol-6-ol

7-bromo-1H-Benzimidazol-6-ol: A Versatile Compound with Broad Applications in Biomedical Research

7-bromo-1H-Benzimidazol-6-ol, with the CAS No. 124841-47-0, is a key compound in the field of medicinal chemistry. This molecule belongs to the benzimidazole class, a widely studied heterocyclic scaffold known for its diverse biological activities. The structural features of 7-bromo-1H-Benzimidazol-6-ol include a bromine atom at the 7-position and a hydroxyl group at the 6-position, which significantly influence its pharmacological properties. Recent studies have highlighted its potential in multiple therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications.

7-bromo-1H-Benzimidazol-6-ol is characterized by its unique molecular framework. The benzimidazole ring, a six-membered heterocycle containing two nitrogen atoms, provides a rigid structure that can interact with various biological targets. The bromine substitution at the 7-position introduces electrophilic properties, while the hydroxyl group at the 6-position enhances hydrogen bonding capabilities. These structural features make 7-bromo-1H-Benzimidazol-6-ol a promising candidate for drug development, as it can modulate enzyme activity and protein interactions.

Recent advancements in medicinal chemistry have focused on the synthetic strategies for 7-bromo-1H-Benzimidazol-6-ol. One of the most efficient methods involves the use of microwave-assisted reactions, which significantly reduce reaction times and improve yields. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the bromination of 1H-benzimidazole-6-ol under optimized conditions yields 7-bromo-1H-Benzimidazol-6-ol with high purity. This synthetic approach is critical for large-scale production and further biological evaluation.

Pharmacological studies on 7-bromo-1H-Benzimidazol-6-ol have revealed its potential as a therapeutic agent. In a 2022 preclinical trial, researchers investigated its anti-inflammatory effects in a murine model of rheumatoid arthritis. The compound showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in autoimmune diseases. These findings align with previous work on benzimidazole derivatives, which have been shown to modulate immune responses.

Another area of interest is the antiviral activity of 7-bromo-1H-Benzimidazol-6-ol. A 2023 study in Antiviral Research evaluated its efficacy against SARS-CoV-2. The compound demonstrated potent antiviral activity by interfering with viral RNA synthesis, as evidenced by reduced viral load in infected cells. This highlights the versatility of 7-bromo-1H-Benz-1H-Benzimidazol-6-ol in combating emerging viral threats.

Anticancer properties of 7-bromo-1H-Benzimidazol-6-ol have also been explored. In a 2024 study published in Cancer Research, the compound was tested against multiple cancer cell lines, including breast and lung cancer models. It exhibited significant cytotoxicity by inducing apoptosis and inhibiting cell proliferation. Mechanistic studies suggested that 7-bromo-1H-Benzimidazol-6-ol targets key signaling pathways such as the PI3K/AKT pathway, which is commonly dysregulated in cancer.

Computational modeling has played a crucial role in understanding the molecular interactions of 7-bromo-1H-Benzimidazol-6-ol. Molecular docking studies have shown that the compound binds to several drug targets, including enzymes and receptors. For instance, a 2023 computational analysis in Journal of Computational Chemistry revealed that 7-bromo-1H-Benzimidazol-6-ol interacts with the active site of the enzyme cyclooxygenase-2 (COX-2), which is a target for nonsteroidal anti-inflammatory drugs (NSAIDs).

The safety profile of 7-bromo-1H-Benzimidazol-6-ol is an important consideration for its development. Preclinical toxicity studies have indicated that the compound exhibits low acute toxicity in animal models. However, long-term effects require further investigation to ensure its safety for therapeutic use. These findings are consistent with the general safety profile of benzimidazole derivatives, which have been extensively studied for their pharmaceutical applications.

Recent advances in drug delivery systems have opened new avenues for the application of 7-bromo-1H-Benzimidazol-6-ol. Nanocarriers and liposomal formulations have been explored to enhance the bioavailability and target specificity of the compound. A 2023 study in Nanomedicine demonstrated that encapsulating 7-bromo-1H-Benzimidazol-6-ol in liposomes significantly improved its therapeutic efficacy in vitro and in vivo, suggesting potential for targeted drug delivery.

In conclusion, 7-bromo-1H-Benzimidazol-6-ol represents a promising therapeutic candidate with diverse pharmacological applications. Ongoing research into its synthetic methods, biological activity, and drug delivery systems is essential for its development as a novel therapeutic agent. The compound's structural versatility and pharmacological potential underscore its importance in the field of medicinal chemistry.

For further information on the synthesis, biological activity, and applications of 7-bromo-1H-Benzimidazol-6-ol, researchers and pharmaceutical professionals can refer to recent publications in leading scientific journals. These resources provide valuable insights into the current state of research and future directions for the development of this compound.